3-Cbz-aminocyclohexanecarboxylic acid chemical properties
3-Cbz-aminocyclohexanecarboxylic acid chemical properties
The Architect's Guide to 3-Cbz-aminocyclohexanecarboxylic Acid: Stereochemical Control and Applications in Targeted Protein Degradation
Executive Summary
3-Cbz-aminocyclohexanecarboxylic acid (also known as 3-{[(benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid) is a highly versatile, conformationally restricted γ-amino acid building block. By embedding the amine and carboxylic acid functionalities within a rigid cyclohexane ring, this molecule provides a pre-organized scaffold that significantly reduces the entropic penalty associated with target binding[1]. Protected by a robust carboxybenzyl (Cbz) group, it serves as a critical intermediate in the synthesis of heterobifunctional compounds (such as PROTACs)[1] and conformationally constrained neurotransmitter analogues[2].
This guide provides an in-depth technical analysis of its physicochemical properties, mechanistic utility in drug design, and field-proven synthetic protocols.
Physicochemical & Stereochemical Profiling
The utility of 3-Cbz-aminocyclohexanecarboxylic acid is heavily dependent on its stereochemistry. The relative positioning (cis vs. trans) and absolute configuration (e.g., 1R,3S vs. 1R,3R) dictate the spatial trajectory of the attached pharmacophores, which is critical for precise target engagement[2].
Table 1: Key Physicochemical Properties
| Property | Value / Description |
| IUPAC Name | 3-{[(Benzyloxy)carbonyl]amino}cyclohexane-1-carboxylic acid |
| Molecular Formula | C15H19NO4 |
| Molecular Weight | 277.32 g/mol |
| CAS Number (1R,3R-trans) | 1035325-24-6[3] |
| CAS Number (1R,3S-cis) | 952616-39-6[4] |
| PubChem CID | 11357886[5] |
| Physical State | White to off-white crystalline powder |
| Solubility | Soluble in DMF, DMSO, MeOH; poorly soluble in water |
The Causality of the Cbz Protecting Group
In complex multistep syntheses, orthogonal protection is paramount. The Cbz group is chosen over Boc (tert-butyloxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) because it is highly stable to the strongly acidic conditions that cleave Boc groups (e.g., TFA/DCM) and the basic conditions that remove Fmoc groups (e.g., Piperidine/DMF). It is selectively removed via catalytic hydrogenolysis, ensuring that delicate macrocyclic or heterobifunctional structures remain intact during late-stage functionalization[1].
Mechanistic Rationale: Conformational Restriction in PROTACs
In the realm of Targeted Protein Degradation (TPD), PROTACs hijack the ubiquitin-proteasome system (UPS) to degrade proteins of interest (POIs) such as Bruton's tyrosine kinase (BTK)[1],[6]. Traditional PROTACs often utilize highly flexible PEG or alkyl linkers. However, flexible linkers incur a massive entropic cost upon the formation of the POI-PROTAC-E3 ternary complex.
By incorporating the rigid 3-aminocyclohexanecarboxylic acid motif, medicinal chemists limit the number of bioactive conformations available to the unbound molecule[1]. This pre-organization lowers the entropic barrier to binding. Furthermore, the hydrophobic bulk of the cyclohexane ring can displace ordered water molecules from the binding site into the bulk solvent, providing a secondary favorable entropic contribution[1].
Fig 1. PROTAC-mediated targeted protein degradation utilizing a conformationally restricted linker.
Validated Experimental Protocols
To ensure high-fidelity synthesis, the following protocols outline self-validating methodologies for utilizing this building block in drug development.
Protocol A: Catalytic Hydrogenolysis of the Cbz Group
Causality: Hydrogenolysis provides a traceless deprotection strategy. The use of palladium on carbon (Pd/C) under a hydrogen atmosphere selectively cleaves the benzyl-oxygen bond, releasing toluene and carbon dioxide as volatile byproducts, thus bypassing the need for harsh chemical scavengers or complex aqueous workups.
Step-by-Step Workflow:
-
Preparation: Dissolve 3-Cbz-aminocyclohexanecarboxylic acid (1.0 eq) in anhydrous Methanol (MeOH) or THF (0.1 M concentration) in a flame-dried round-bottom flask.
-
Catalyst Addition: Carefully add 10% Pd/C (0.1 eq by weight). Safety Note: Pd/C is highly pyrophoric; add under a steady stream of Argon.
-
Atmosphere Exchange: Evacuate the flask and backfill with Hydrogen gas (H₂) via a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.
-
Reaction: Stir the suspension vigorously at room temperature for 2-4 hours.
-
Validation Check: Monitor reaction progress via LC-MS. The disappearance of the starting material mass (m/z 278.1 [M+H]+) and the appearance of the free amine (m/z 144.1 [M+H]+) indicates completion.
-
Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with MeOH. Concentrate the filtrate in vacuo to yield the free 3-aminocyclohexanecarboxylic acid.
Protocol B: HATU-Mediated Amide Coupling
Causality: HATU is chosen over traditional carbodiimides (like EDC/DCC) due to its superior efficiency in coupling sterically hindered cyclic amines, minimizing epimerization at the chiral centers of the cyclohexane ring.
Step-by-Step Workflow:
-
Activation: Dissolve the target carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and stir for 15 minutes at room temperature to form the active OAt ester.
-
Coupling: Add the deprotected 3-aminocyclohexanecarboxylic acid (1.1 eq) to the activated mixture.
-
Reaction: Stir at room temperature for 12 hours under an inert atmosphere.
-
Validation Check: Quench a 5 µL aliquot in 50% MeCN/H₂O and analyze via LC-MS to confirm the formation of the desired amide bond.
-
Purification: Dilute the reaction with Ethyl Acetate, wash sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via flash chromatography.
Fig 2. Stepwise synthetic workflow for Cbz deprotection and subsequent amide coupling.
Analytical Validation & Chiral Resolution
Because the biological activity of PROTACs and GABA analogues is highly stereospecific, enantiomeric purity must be rigorously validated post-synthesis.
-
Chiral HPLC: Separation of enantiomers (e.g., 1R,3S from 1S,3R) is typically achieved using chiral stationary phases. Methods utilizing Chiralpak AD-H or Chirobiotic R columns with an isocratic flow of n-heptane/ethanol have proven highly effective for resolving these constrained γ-amino acids[2].
-
NMR Spectroscopy: The rigid chair conformation of the cyclohexane ring allows for clear determination of cis/trans relative stereochemistry. The 1H-NMR coupling constants (J-values) of the axial and equatorial protons adjacent to the amine and carboxylate groups uniquely identify the diastereomeric state.
References
-
Google Patents (WO2024126617A1) : Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway. Link
-
AWS / Academic Publication : Nitrilases catalyze Key Step to conformationally constrained GABA analogous γ-Amino Acids in high Optical Purity. Link
-
BLD Pharm : Product Data for 952616-39-6 | (1R,3S)-rel-3-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid. Link
-
Bidepharm : Product Data for 1035325-24-6 | (1R,3R)-3-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid.Link
-
PubChem (NIH) : Compound Summary for CID 11357886, 1-(Cbz-amino)cyclohexanecarboxylic acid. Link
Sources
- 1. WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway - Google Patents [patents.google.com]
- 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
- 3. CAS:1035325-24-6, (1R,3R)-3-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid-毕得医药 [bidepharm.com]
- 4. 952616-39-6|(1R,3S)-rel-3-(((Benzyloxy)carbonyl)amino)cyclohexanecarboxylic acid|BLD Pharm [bldpharm.com]
- 5. 1-(Cbz-amino)cyclohexanecarboxylic acid | C15H19NO4 | CID 11357886 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. WO2024126617A1 - Bifunctional compounds for degrading kinases via ubiquitin proteosome pathway - Google Patents [patents.google.com]
